Cas no 2001895-17-4 (3-amino-3-{1-(tert-butoxy)carbonylpiperidin-3-yl}butanoic acid)

3-Amino-3-{1-(tert-butoxy)carbonylpiperidin-3-yl}butanoic acid is a protected amino acid derivative featuring a piperidine scaffold with a tert-butoxycarbonyl (Boc) group. This compound is valuable in peptide synthesis and medicinal chemistry due to its dual functional groups—the Boc-protected amine and the carboxylic acid—which facilitate selective modifications and coupling reactions. The steric shielding provided by the Boc group enhances stability during synthetic processes, while the piperidine moiety contributes to conformational rigidity, making it useful in designing bioactive molecules. Its structural features make it a versatile intermediate for developing pharmaceuticals, particularly in targeting central nervous system disorders or as a building block for peptidomimetics.
3-amino-3-{1-(tert-butoxy)carbonylpiperidin-3-yl}butanoic acid structure
2001895-17-4 structure
Product Name:3-amino-3-{1-(tert-butoxy)carbonylpiperidin-3-yl}butanoic acid
CAS No:2001895-17-4
MF:C14H26N2O4
MW:286.367244243622
CID:6075467
PubChem ID:165522436
Update Time:2025-05-27

3-amino-3-{1-(tert-butoxy)carbonylpiperidin-3-yl}butanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-amino-3-{1-(tert-butoxy)carbonylpiperidin-3-yl}butanoic acid
    • 2001895-17-4
    • 3-amino-3-{1-[(tert-butoxy)carbonyl]piperidin-3-yl}butanoic acid
    • EN300-1286667
    • Inchi: 1S/C14H26N2O4/c1-13(2,3)20-12(19)16-7-5-6-10(9-16)14(4,15)8-11(17)18/h10H,5-9,15H2,1-4H3,(H,17,18)
    • InChI Key: NHTIIGSCOSVVJW-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(N1CCCC(C1)C(C)(CC(=O)O)N)=O

Computed Properties

  • Exact Mass: 286.18925731g/mol
  • Monoisotopic Mass: 286.18925731g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 378
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.6
  • Topological Polar Surface Area: 92.9Ų

3-amino-3-{1-(tert-butoxy)carbonylpiperidin-3-yl}butanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1286667-1.0g
3-amino-3-{1-[(tert-butoxy)carbonyl]piperidin-3-yl}butanoic acid
2001895-17-4
1g
$0.0 2023-06-07
Enamine
EN300-1286667-50mg
3-amino-3-{1-[(tert-butoxy)carbonyl]piperidin-3-yl}butanoic acid
2001895-17-4
50mg
$647.0 2023-10-01
Enamine
EN300-1286667-100mg
3-amino-3-{1-[(tert-butoxy)carbonyl]piperidin-3-yl}butanoic acid
2001895-17-4
100mg
$678.0 2023-10-01
Enamine
EN300-1286667-250mg
3-amino-3-{1-[(tert-butoxy)carbonyl]piperidin-3-yl}butanoic acid
2001895-17-4
250mg
$708.0 2023-10-01
Enamine
EN300-1286667-500mg
3-amino-3-{1-[(tert-butoxy)carbonyl]piperidin-3-yl}butanoic acid
2001895-17-4
500mg
$739.0 2023-10-01
Enamine
EN300-1286667-1000mg
3-amino-3-{1-[(tert-butoxy)carbonyl]piperidin-3-yl}butanoic acid
2001895-17-4
1000mg
$770.0 2023-10-01
Enamine
EN300-1286667-2500mg
3-amino-3-{1-[(tert-butoxy)carbonyl]piperidin-3-yl}butanoic acid
2001895-17-4
2500mg
$1509.0 2023-10-01
Enamine
EN300-1286667-5000mg
3-amino-3-{1-[(tert-butoxy)carbonyl]piperidin-3-yl}butanoic acid
2001895-17-4
5000mg
$2235.0 2023-10-01
Enamine
EN300-1286667-10000mg
3-amino-3-{1-[(tert-butoxy)carbonyl]piperidin-3-yl}butanoic acid
2001895-17-4
10000mg
$3315.0 2023-10-01

Additional information on 3-amino-3-{1-(tert-butoxy)carbonylpiperidin-3-yl}butanoic acid

Recent Advances in the Study of 3-amino-3-{1-(tert-butoxy)carbonylpiperidin-3-yl}butanoic acid (CAS: 2001895-17-4)

The compound 3-amino-3-{1-(tert-butoxy)carbonylpiperidin-3-yl}butanoic acid (CAS: 2001895-17-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a critical intermediate in the synthesis of various bioactive compounds and potential drug candidates. Recent studies have explored its applications in medicinal chemistry, particularly in the development of protease inhibitors and modulators of neurological targets.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of this compound in the synthesis of novel gamma-aminobutyric acid (GABA) analogs. Researchers demonstrated that the tert-butoxycarbonyl (Boc) protecting group in the molecule enhances its stability during synthetic processes, making it a valuable building block for the development of CNS-targeted therapeutics. The study also reported improved yields and purity when using this intermediate in multi-step synthetic routes.

Further investigations have revealed the potential of 2001895-17-4 in the design of peptide mimetics. Its structural flexibility allows for the incorporation of various pharmacophores, enabling researchers to fine-tune the physicochemical properties of resulting compounds. A recent patent application (WO2023056121) describes its use in creating selective kinase inhibitors with reduced off-target effects, suggesting promising applications in oncology drug development.

Analytical characterization of this compound has advanced significantly, with new HPLC and LC-MS methods providing more accurate quantification of its purity and stability. These methodological improvements are particularly important given the compound's increasing use in Good Manufacturing Practice (GMP) environments for preclinical drug development.

Looking forward, researchers anticipate expanded applications of 3-amino-3-{1-(tert-butoxy)carbonylpiperidin-3-yl}butanoic acid in fragment-based drug discovery and PROTAC (proteolysis targeting chimera) development. Its unique combination of amino and carboxylic acid functionalities, coupled with the sterically hindered piperidine ring, offers diverse possibilities for molecular design in addressing challenging drug targets.

Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd